Cas no 2090516-35-9 (4-bromo-2-chloro-6-nitrobenzonitrile)

• Product Name: 4-bromo-2-chloro-6-nitrobenzonitrile
• CAS No: 2090516-35-9
• MF: C₇H₂BrClN₂O₂
• MW: 261.459979534149
• MDL: MFCD31719074
• CID: 4673220
• PubChem ID: 131345443
• Update Time: 2025-06-08

4-bromo-2-chloro-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-6-nitrobenzonitrile

• MDL： MFCD31719074
• Inchi： 1S/C7H2BrClN2O2/c8-4-1-6(9)5(3-10)7(2-4)11(12)13/h1-2H
• InChI Key： BIUKEUGFEDLVTP-UHFFFAOYSA-N
• SMILES： C(#N)C1=C([N+]([O-])=O)C=C(Br)C=C1Cl

Additional information on 4-bromo-2-chloro-6-nitrobenzonitrile

Introduction to 4-Bromo-2-Chloro-6-Nitrobenzonitrile (CAS No. 2090516-35-9)

4-Bromo-2-chloro-6-nitrobenzonitrile (CAS No. 2090516-35-9) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its bromine, chlorine, and nitro substituents on a benzonitrile backbone, making it a valuable intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The chemical formula of 4-bromo-2-chloro-6-nitrobenzonitrile is C₇H₃BrClN₂O₂. Its molecular weight is approximately 247.46 g/mol. The compound's structural complexity and functional groups contribute to its reactivity and potential applications in synthetic chemistry and drug discovery.

In recent years, the study of 4-bromo-2-chloro-6-nitrobenzonitrile has been driven by its potential as a building block for the development of novel therapeutic agents. Research has shown that compounds with similar structures exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 4-bromo-2-chloro-6-nitrobenzonitrile-derived compounds in the synthesis of potent inhibitors of specific enzymes involved in cancer progression.

The synthesis of 4-bromo-2-chloro-6-nitrobenzonitrile typically involves multi-step reactions, starting from readily available starting materials such as bromobenzene or chlorobenzene. Key steps include nitration, cyano substitution, and halogenation reactions. The choice of reagents and reaction conditions is crucial to achieve high yields and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In addition to its role as a synthetic intermediate, 4-bromo-2-chloro-6-nitrobenzonitrile has been explored for its potential in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Researchers have investigated the use of this compound in the fabrication of organic field-effect transistors (OFETs) and solar cells, where its high electron mobility and stability are advantageous.

The safety and environmental impact of 4-bromo-2-chloro-6-nitrobenzonitrile are important considerations in its use and handling. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and disposal. Studies on the toxicity and environmental fate of this compound are ongoing to provide comprehensive guidelines for its use in industrial and research settings.

In conclusion, 4-bromo-2-chloro-6-nitrobenzonitrile (CAS No. 2090516-35-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.